Cas no 730964-66-6 (1-bromo-4-(2-isocyanoethyl)benzene)
1-bromo-4-(2-isocyanoethyl)benzene is a versatile aromatic halide with a 2-isocyanoethyl substituent. It serves as a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its bromo substituent facilitates nucleophilic substitution reactions, while the isocyanoethyl group provides functionality for further derivatization. The compound offers high purity and stability, making it ideal for complex synthetic pathways.
730964-66-6 structure
Product Name:1-bromo-4-(2-isocyanoethyl)benzene
CAS No:730964-66-6
MF:C9H8BrN
MW:210.070521354675
CID:890545
PubChem ID:2757113
Update Time:2025-10-16
1-bromo-4-(2-isocyanoethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-BROMOPHENYL)ETHYLISOCYANIDE
- 1-bromo-4-(2-isocyanoethyl)benzene
- 2-(2-CYCLOHEX-1-ENYL-ETHYLAMINO)-BENZOIC ACID
- 2-(4-bromphenyl)-ethylisocyanide
- 5-(2-FURYL)-1-PHENYL-1H-PYRAZOLE-3-CARBOXYLICACID
- EN300-1913155
- 730964-66-6
- DTXSID50373736
- SCHEMBL2561988
- AKOS015959179
-
- MDL： MFCD04117537
- Inchi： 1S/C9H8BrN/c1-11-7-6-8-2-4-9(10)5-3-8/h2-5H,6-7H2
- InChI Key： OAAQPFXPFMGDAT-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)CC[N+]#[C-]
Computed Properties
- Exact Mass: 208.98400
- Monoisotopic Mass: 208.984
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 4.4Ų
Experimental Properties
- PSA: 0.00000
- LogP: 2.14160
1-bromo-4-(2-isocyanoethyl)benzene Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
1-bromo-4-(2-isocyanoethyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 021106-1g |
2-(4-Bromophenyl)ethylisocyanide |
730964-66-6 | 1g |
￡445.00 | 2022-03-01 | ||
| Alichem | A019090157-1g |
1-Bromo-4-(2-isocyanoethyl)benzene |
730964-66-6 | 95% | 1g |
$455.52 | 2023-09-01 | |
| Enamine | EN300-1913155-0.05g |
1-bromo-4-(2-isocyanoethyl)benzene |
730964-66-6 | 0.05g |
$827.0 | 2023-09-17 | ||
| Enamine | EN300-1913155-0.1g |
1-bromo-4-(2-isocyanoethyl)benzene |
730964-66-6 | 0.1g |
$867.0 | 2023-09-17 | ||
| Enamine | EN300-1913155-0.25g |
1-bromo-4-(2-isocyanoethyl)benzene |
730964-66-6 | 0.25g |
$906.0 | 2023-09-17 | ||
| Enamine | EN300-1913155-0.5g |
1-bromo-4-(2-isocyanoethyl)benzene |
730964-66-6 | 0.5g |
$946.0 | 2023-09-17 | ||
| Enamine | EN300-1913155-1.0g |
1-bromo-4-(2-isocyanoethyl)benzene |
730964-66-6 | 1g |
$986.0 | 2023-05-31 | ||
| Enamine | EN300-1913155-2.5g |
1-bromo-4-(2-isocyanoethyl)benzene |
730964-66-6 | 2.5g |
$1931.0 | 2023-09-17 | ||
| Enamine | EN300-1913155-5.0g |
1-bromo-4-(2-isocyanoethyl)benzene |
730964-66-6 | 5g |
$2858.0 | 2023-05-31 | ||
| Enamine | EN300-1913155-10.0g |
1-bromo-4-(2-isocyanoethyl)benzene |
730964-66-6 | 10g |
$4236.0 | 2023-05-31 |
1-bromo-4-(2-isocyanoethyl)benzene Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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